Cas no 51301-87-2 (4-butoxy-3-methoxybenzaldehyde)

4-butoxy-3-methoxybenzaldehyde Properties

Names and Identifiers

• Benzaldehyde,4-butoxy-3-methoxy-
• 4-Butoxy-3-methoxybenzaldehyde
• 4-BUTOXY-3-METHOXY-BENZALDEHYDE
• 3-methoxy-4-n-butoxy-benzaldehyde
• 4-butyloxy-3-methoxybenzaldehyde
• 4-n-butoxy-3-methoxybenzaldehyde
• vanillin butyl ether
• VS-04164
• 51301-87-2
• BB 0243266
• EN300-04093
• ST005664
• Vanillin, butyl ether
• A828523
• SCHEMBL686103
• CS-0196244
• FT-0639984
• E89549
• Z56860231
• MFCD01157219
• DTXSID10366361
• AKOS000201791
• 3-methoxy-4-butoxybenzaldehyde
• ALBB-001139
• 4-butoxy-3-methoxybenzaldehyde
• 4-Butoxy-3-methoxy-benzaldehyde
• DB-051939
• BBL014079
• STK347114
• +Expand

• MDL： MFCD01157219
• InChIKey： VDQRSBASPLRAOM-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O3/c1-3-4-7-15-11-6-5-10(9-13)8-12(11)14-2/h5-6,8-9H,3-4,7H2,1-2H3
• SMILES： CCCCOC1=C(C=C(C=C1)C=O)OC

Computed Properties

• Exact Mass: 208.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 208.109944368g/mol
• Heavy Atom Count: 15
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 2.68660
• PSA: 35.53000